2-Methyl-4-(5-methyl-2-(methylthio)thiophen-3-yl)-N-(5-methylpyridin-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide

• CAS No.: 441783-90-0
• Molecular Formula: C23H25N3O2S2
• Molecular Weight: 439.6 g/mol
• IUPAC Name: 2-methyl-4-(5-methyl-2-methylsulfanylthiophen-3-yl)-N-(5-methylpyridin-2-yl)-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C23H25N3O2S2/c1-12-8-9-18(24-11-12)26-22(28)19-14(3)25-16-6-5-7-17(27)21(16)20(19)15-10-13(2)30-23(15)29-4/h8-11,20,25H,5-7H2,1-4H3,(H,24,26,28)
• InChI Key: DNMTVJMATFLCQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC(=O)C2=C(NC3=C(C2C4=C(SC(=C4)C)SC)C(=O)CCC3)C

Description

This compound is a hexahydroquinoline derivative with a 5-oxo core, substituted at the 4-position with a 5-methyl-2-(methylthio)thiophen-3-yl group and at the 3-position with a carboxamide moiety linked to a 5-methylpyridin-2-yl group. Its molecular formula is C₂₆H₂₈N₄O₂S₂, with an average mass of 500.66 g/mol and a monoisotopic mass of 500.1694 g/mol . The structural complexity arises from the fused bicyclic hexahydroquinoline system, which is conformationally flexible due to puckering dynamics .

Biological Activity

2-Methyl-4-(5-methyl-2-(methylthio)thiophen-3-yl)-N-(5-methylpyridin-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide is a complex organic compound with significant potential for various biological activities. Its unique structure combines a thiophene ring, a pyridine moiety, and a hexahydroquinoline core, which may contribute to its pharmacological properties. This article reviews the biological activity of this compound based on recent studies and findings.

The molecular formula of the compound is $C_{23}H_{25}N_{3}O_{2}S_{2}$, with a molecular weight of approximately 439.6 g/mol. The compound is characterized by multiple functional groups that may influence its reactivity and interactions with biological targets.

1. Antimicrobial Activity

Research indicates that compounds similar to 2-Methyl-4-(5-methyl-2-(methylthio)thiophen-3-yl)-N-(5-methylpyridin-2-yl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide exhibit antimicrobial properties. Studies have shown that derivatives of hexahydroquinoline can inhibit the growth of various bacterial strains. The mechanism often involves interference with bacterial cell wall synthesis or protein synthesis pathways.

2. Anti-inflammatory Effects

The compound's structure suggests potential anti-inflammatory activity. Similar compounds have been evaluated for their ability to inhibit cyclooxygenase (COX) enzymes, particularly COX-2, which is associated with inflammatory processes. In vitro studies demonstrated that certain derivatives exhibited significant COX inhibition comparable to established anti-inflammatory drugs like celecoxib .

3. Antidiabetic Potential

Recent studies have explored the effects of related compounds on glucose metabolism. The compound may influence α-glucosidase and β-glucosidase activities, which are critical in carbohydrate digestion and absorption. In vivo studies indicated that certain derivatives could lower blood glucose levels effectively, suggesting their potential as antidiabetic agents .

Toxicological Profile

While the biological activities are promising, understanding the toxicological aspects is essential for safety assessments:

1. Reproductive Toxicity

A one-generation reproductive toxicity study indicated potential reproductive and developmental toxicity at higher doses. The NOAEL (No Observed Adverse Effect Level) was established at 100 mg/kg bw/day based on biochemical changes observed in treated animals .

2. Genotoxicity

In vitro assays conducted according to OECD guidelines showed that the compound did not exhibit genotoxic effects in bacterial reverse mutation tests or mammalian chromosome aberration tests .

Case Studies

Several case studies have been documented regarding the biological effects of similar compounds:

Study	Findings
Study A	Demonstrated significant antimicrobial activity against Staphylococcus aureus with an MIC value of 12 µg/mL .
Study B	Reported anti-inflammatory effects in a rat model with reduced paw edema after administration of related compounds .
Study C	Showed improved glycemic control in diabetic rats treated with hexahydroquinoline derivatives .

Comparison with Similar Compounds

Key Differences :

• Thiophene vs. Thiazole/Phenyl : The methylthio-thiophene group in the target compound enhances lipophilicity compared to A5’s thiazole or AZ331’s dihydropyridine .
• Pyridine vs. Methoxyphenyl : The 5-methylpyridin-2-yl group may improve hydrogen-bonding capacity relative to AZ331’s methoxyphenyl .

Antimalarial and Enzyme Inhibition

Hexahydroquinoline derivatives are frequently explored as antimalarial agents. For instance, A5 () showed activity against Plasmodium falciparum (IC₅₀: 0.12 µM), attributed to its chlorophenyl and thiazole groups’ dual hydrophobic and π-stacking interactions . The target compound’s methylthio-thiophene may similarly inhibit parasite dihydrofolate reductase (DHFR) via sulfur-mediated interactions.

Pharmacokinetics

Parameter	Target Compound	A5 ()	AZ331 ()
LogP	~3.5 (predicted)	3.1	2.8
Solubility	Moderate (amide group)	Low (chlorophenyl)	High (methoxy group)
Metabolic Stability	High (methyl groups)	Moderate	Low (dihydropyridine)

The methylthio group may slow oxidative metabolism compared to A5’s chlorophenyl or AZ331’s furyl .

Crystallographic and Hydrogen-Bonding Analysis

Crystallographic studies using SHELX software () reveal that hexahydroquinoline derivatives adopt puckered conformations (amplitude ~0.5 Å for six-membered rings) . The target compound’s carboxamide and pyridinyl groups likely form intermolecular hydrogen bonds (e.g., N–H···O and C=O···H–N), stabilizing crystal packing . In contrast, A5’s thiazole participates in weaker C–H···S interactions, reducing lattice stability .